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Compound of Interest

Compound Name:
O-

(cyclohexylmethyl)hydroxylamine

Cat. No.: B3045577 Get Quote

Technical Guide: O-
(cyclohexylmethyl)hydroxylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-
(cyclohexylmethyl)hydroxylamine, including its chemical identifiers, properties, and relevant

data for research and development applications.

Chemical Identification and Properties
O-(cyclohexylmethyl)hydroxylamine is a substituted hydroxylamine derivative. It is

commercially available both as a free base and as a hydrochloride salt.

Table 1: Chemical Identifiers for O-(cyclohexylmethyl)hydroxylamine and its Hydrochloride

Salt
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Identifier
O-
(cyclohexylmethyl)hydroxy
lamine

O-
(cyclohexylmethyl)hydroxy
lamine hydrochloride

IUPAC Name

O-

(cyclohexylmethyl)hydroxylami

ne[1]

O-

(cyclohexylmethyl)hydroxylami

ne;hydrochloride[2]

CAS Number 110238-61-4[1] 34955-09-4[2]

Molecular Formula C₇H₁₅NO[1] C₇H₁₆ClNO[2]

Molecular Weight 129.2 g/mol [1] 165.66 g/mol [2]

InChI Key
ZVLSNSQXNJVHMG-

UHFFFAOYSA-N[1]

KEZQCICBYSOODN-

UHFFFAOYSA-N[2]

Canonical SMILES C1CCC(CC1)CON[1] C1CCC(CC1)CON.Cl[2]

Table 2: Physicochemical Properties of O-(cyclohexylmethyl)hydroxylamine

Property Value Source

Boiling Point 215.237°C at 760 mmHg [1]

Density 0.939 g/cm³ [1]

Synthesis and Reactions
O-substituted hydroxylamines are versatile reagents in organic synthesis. While specific high-

yield protocols for O-(cyclohexylmethyl)hydroxylamine are not detailed in the provided

results, general synthetic strategies for related compounds can be informative.

General Synthesis of O-Alkylhydroxylamines:

A common method for the synthesis of O-alkylhydroxylamines involves the alkylation of an N-

protected hydroxylamine derivative, such as N-hydroxyphthalimide, followed by deprotection.

For instance, a two-step process for preparing O-(phenylmethyl)hydroxylamine uses N-
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hydroxyphthalimide and (chloromethyl)benzene[3]. A similar approach could be adapted for the

synthesis of O-(cyclohexylmethyl)hydroxylamine using a suitable cyclohexylmethyl halide.

Key Reactions Involving Hydroxylamines:

Oxime Formation: Hydroxylamines react with aldehydes and ketones to form oximes. This

reaction is fundamental in organic chemistry and can be used for the purification and

characterization of carbonyl compounds[4].

Beckmann Rearrangement: The rearrangement of oximes, such as cyclohexanone oxime, is

a critical industrial process for the synthesis of lactams, which are precursors to polymers

like Nylon 6[5].

Nucleophilic Substitution: The nitrogen atom in hydroxylamines can act as a nucleophile in

substitution reactions with alkylating agents[4].

Applications in Research and Drug Development
While specific biological activities for O-(cyclohexylmethyl)hydroxylamine are not extensively

documented in the provided search results, its structural motifs are relevant in medicinal

chemistry. The cyclohexyl group is a common lipophilic moiety in drug candidates, and the

hydroxylamine functional group can be a key pharmacophore or a reactive handle for further

chemical modification.

Intermediate in Synthesis: O-(cyclohexylmethyl)hydroxylamine can serve as an

intermediate in the synthesis of more complex molecules, including potential pharmaceutical

and agrochemical agents[6].

Derivatization Reagent: Related O-substituted hydroxylamines, such as O-(2,3,4,5,6-

Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), are used as derivatization agents

for carbonyl compounds in analytical chemistry to enhance their detection by techniques like

gas chromatography (GC) and liquid chromatography (LC)[6].

Scaffold for Drug Design: The general class of hydroxylamines has been investigated for

various biological activities. For example, hydroxylamine itself is a metabolite and has been

shown to have mutagenic and enzymatic inhibitory effects in vitro[7]. Derivatives of
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cyclohexylamine have been explored for activities such as acetylcholinesterase inhibition

and antimicrobial effects[8].

Experimental Protocols
Detailed experimental protocols for O-(cyclohexylmethyl)hydroxylamine are not readily

available in the initial search results. However, a general protocol for the synthesis of oximes

using hydroxylamine can be adapted.

General Protocol for Oxime Synthesis from an Alkyne:

The following is a representative procedure for the synthesis of an oxime from an alkyne and

hydroxylamine, which illustrates the reactivity of the hydroxylamine functional group.

Materials:

Alkyne substrate

Aqueous hydroxylamine (50 wt%)

2-Methyl-1-propanol

Ethyl acetate

Saturated aqueous sodium bicarbonate

Brine

Anhydrous sodium sulfate

Procedure:

Combine the alkyne and 2-methyl-1-propanol in a round-bottom flask equipped with a reflux

condenser.

Add aqueous hydroxylamine (2.5 equivalents) to the mixture.
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Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and wash sequentially with water, saturated aqueous

sodium bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or recrystallization to yield the desired

oxime.

This is a generalized protocol and may require optimization for specific substrates.

Logical Workflow for Synthesis
The synthesis of O-(cyclohexylmethyl)hydroxylamine can be conceptualized as a two-step

process, starting from readily available materials.

Starting Materials

Intermediate Final Product

N-Hydroxyphthalimide Alkylation

Cyclohexylmethyl bromide

N-(Cyclohexylmethoxy)phthalimide Deprotection
(e.g., Hydrazinolysis) O-(cyclohexylmethyl)hydroxylamine

Click to download full resolution via product page

Caption: Synthetic pathway for O-(cyclohexylmethyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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